Cas no 1803752-48-8 (5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride
• CAS No: 1803752-48-8
• MF: C₈H₅ClFNO₂S
• MW: 233.647203207016
• CID: 5001194
• Update Time: 2025-11-05

5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5ClFNO2S/c1-5-2-7(10)8(14(9,12)13)3-6(5)4-11/h2-3H,1H3
• InChI Key： UHLZPPSJJRSYMO-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C)=C(C#N)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3

Additional information on 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride

Introduction to 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride (CAS No. 1803752-48-8)

5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride (CAS No. 1803752-48-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyano group, a fluorine atom, and a methyl group attached to a benzenesulfonyl chloride core. The combination of these functional groups imparts specific chemical properties that make it a valuable reagent in various synthetic pathways.

The chemical formula of 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride is C₉H₆ClFNO₂S, and it has a molecular weight of approximately 246.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the sulfonation of the corresponding aromatic compound followed by chlorination and functional group modifications. The high reactivity of the sulfonyl chloride group makes it an excellent electrophile in nucleophilic substitution reactions, which is crucial for its applications in organic synthesis.

In the realm of pharmaceutical research, 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride has shown promise as an intermediate in the synthesis of novel drugs and drug candidates. Recent studies have explored its potential in the development of inhibitors for various enzymes and receptors, particularly those involved in cancer and inflammatory diseases. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are critical targets in cancer therapy.

The cyano group in 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride can be readily converted into other functional groups through various chemical transformations. This versatility allows for the creation of a wide range of derivatives with diverse biological activities. For example, the conversion of the cyano group to an amide or carboxylic acid can yield compounds with improved pharmacological properties, such as enhanced solubility and reduced toxicity.

In materials science, 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride has found applications in the development of advanced polymers and coatings. The presence of the sulfonyl chloride group enables it to participate in polymerization reactions, leading to the formation of functionalized polymers with unique properties. These polymers can be used in various applications, including drug delivery systems, sensors, and electronic devices.

The physical properties of 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride, such as its melting point and solubility characteristics, are also important considerations for its use in different applications. It is generally a solid at room temperature and is soluble in common organic solvents like dichloromethane and dimethylformamide (DMF). These properties make it easy to handle and process in laboratory settings.

Safety and handling guidelines for 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride are essential due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 5-Cyano-2-fluoro-4-methylbenzenesulfonyl chloride (CAS No. 1803752-48-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent for researchers working on new drug discoveries, advanced materials, and other innovative applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on science and technology.